N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide

• IUPAC Name: 1-(2,4-difluorophenyl)-3-[(2-thiophen-2-ylacetyl)amino]thiourea
• InChI: InChI=1S/C13H11F2N3OS2/c14-8-3-4-11(10(15)6-8)16-13(20)18-17-12(19)7-9-2-1-5-21-9/h1-6H,7H2,(H,17,19)(H2,16,18,20)
• InChI Key: MDGRDRCAHKMKPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NNC(=S)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C13H11F2N3OS2
• Molecular Weight: 327.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide, also known as DT-13, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. DT-13 is a hydrazinecarbothioamide derivative that exhibits potent anti-tumor, anti-inflammatory, and anti-oxidant properties.

Mechanism of Action

N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide exerts its therapeutic effects by targeting multiple signaling pathways in cells. In cancer cells, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide also inhibits the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. Furthermore, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide activates the Nrf2 signaling pathway, which regulates the expression of genes involved in antioxidant defense.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been found to exhibit a range of biochemical and physiological effects in cells and animal models. In cancer cells, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide inhibits cell proliferation and induces apoptosis. N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide also inhibits angiogenesis, which is the process by which tumors form new blood vessels to support their growth. In animal models, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been shown to reduce tumor growth and metastasis. Additionally, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activation of immune cells.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has several advantages for lab experiments, including its potent anti-tumor effects, anti-inflammatory properties, and anti-oxidant activity. However, there are also limitations to using N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide in lab experiments. N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has poor solubility in water, which can limit its bioavailability and make it difficult to administer in vivo. Additionally, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide. One area of interest is the development of novel formulations or delivery methods to improve the bioavailability and efficacy of N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide. Another area of research is the investigation of the potential synergistic effects of N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide with other anti-cancer agents or therapies. Additionally, further studies are needed to establish the safety and efficacy of N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide in human clinical trials. Overall, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide holds significant promise as a potential therapeutic agent for cancer and other diseases, and further research is needed to fully explore its therapeutic potential.

Synthesis Methods

N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide can be synthesized using a multi-step process that involves the reaction of 2,4-difluoronitrobenzene with 2-thienylacetic acid to form an intermediate compound. The intermediate compound is then treated with hydrazine hydrate and carbon disulfide to yield N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has been found to exhibit potent anti-tumor effects by inducing apoptosis and inhibiting tumor growth. N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(2,4-difluorophenyl)-2-(2-thienylacetyl)hydrazinecarbothioamide exhibits anti-oxidant properties by reducing oxidative stress and protecting cells from damage.